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Note on Preclinical In Vivo Dosing

The search results do not provide specific dosing schedules for Vactosertib (also known as TEW-7197 or

EW-7197) in animal models like mice or rats. While one publication mentions that oral treatment with a

TGF-β type I receptor inhibitor (EW-7197) suppressed melanoma progression in a murine model, it does not

detail the dosage used [1]. Another paper focuses on the molecular structure and in vitro activity of new

inhibitor compounds, not on in vivo dosing protocols [2].

For detailed in vivo study protocols, you may need to consult the foundational preclinical research papers for

Vactosertib, which are likely referenced in the clinical trial articles.

Experimental Workflow for Clinical Protocol

The clinical trial that established the human dosing schedule followed a structured workflow from patient

enrollment to analysis. The diagram below outlines this process.
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Patient Enrollment
(RRMM, ≥2 prior lines)

Dose Escalation Cohorts

Treatment Cycle (28 days)

Vactosertib: Days 1-5, 8-12,
15-19, 22-26 Pomalidomide: Days 1-21

Safety & PK Monitoring

Response Assessment
(IMWG Criteria)

MTD & Schedule Defined
(200 mg bid, 5-days-on/2-off)

Click to download full resolution via product page

Pharmacokinetic Profile

Understanding the drug's pharmacokinetic (PK) properties is crucial for justifying a twice-daily dosing

regimen. The following PK data was reported in the clinical trial at different dose levels [1]:
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PK Parameter 100 mg Dose 200 mg Dose

Time to Max Concentration (T~max~) 1.3 ± 0.5 h 1.5 ± 1.0 h

Elimination Half-Life (t~1/2~) 3.5 ± 0.4 h 3.3 ± 1.3 h

Area Under the Curve (AUC~obs~) 6175.5 ± 1349.7 ng/mL·h 4251.8 ± 1307.6 ng/mL·h

The short elimination half-life of approximately 3.5 hours supports the need for a twice-daily dosing

schedule to maintain effective drug concentrations throughout the treatment period [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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